Neurodazine

• CAS No.: 937807-66-4
• Product Name: Neurodazine
• Molecular Formula: C27H21ClN2O3
• Molecular Weight: 456.9 g/mol
• IUPAC Name: 2-[5-(3-chlorophenyl)furan-2-yl]-4,5-bis(4-methoxyphenyl)-1H-imidazole
• Standard InChI: InChI=1S/C27H21ClN2O3/c1-31-21-10-6-17(7-11-21)25-26(18-8-12-22(32-2)13-9-18)30-27(29-25)24-15-14-23(33-24)19-4-3-5-20(28)16-19/h3-16H,1-2H3,(H,29,30)
• Standard InChIKey: FEEOFPAEDSMOTO-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(O3)C4=CC(=CC=C4)Cl)C5=CC=C(C=C5)OC
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(O3)C4=CC(=CC=C4)Cl)C5=CC=C(C=C5)OC
• Appearance: Solid powder
• Description: Neurodazine is a neurogenic inducer for converting pluripotent P19 cells into electrophysiologically active neurons.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Neurodazine
• Reference: 1: Halder D, Kim GH, Shin I. Synthetic small molecules that induce neuronal differentiation in neuroblastoma and fibroblast cells. Mol Biosyst. 2015 Oct;11(10):2727-37. doi: 10.1039/c5mb00161g. PubMed PMID: 25872738.; 2: Pérez-Caaveiro C, Pérez Sestelo J, Martínez MM, Sarandeses LA. Triorganoindium reagents in selective palladium-catalyzed cross-coupling with iodoimidazoles: synthesis of neurodazine. J Org Chem. 2014 Oct 17;79(20):9586-93. doi: 10.1021/jo501664p. Epub 2014 Oct 1. PubMed PMID: 25203769.; 3: Kim GH, Halder D, Park J, Namkung W, Shin I. Imidazole-based small molecules that promote neurogenesis in pluripotent cells. Angew Chem Int Ed Engl. 2014 Aug 25;53(35):9271-4. doi: 10.1002/anie.201404871. Epub 2014 Jul 9. PubMed PMID: 25044422.
• PubChem Compound: 16112820
• Last Modified: Nov 12 2021